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Compound of Interest

Compound Name: 2-Amino-6-bromobenzoxazole

Cat. No.: B1265573 Get Quote

For the attention of: Researchers, scientists, and drug development professionals.

Topic: Antimicrobial Activity of 2-Amino-6-bromobenzoxazole Derivatives

Note on Availability: Extensive literature searches did not yield specific data regarding the

antimicrobial activity of 2-Amino-6-bromobenzoxazole derivatives. The following application

notes and protocols are based on closely related 2-aminobenzoxazole structures and are

provided as a reference for researchers interested in this chemical scaffold. The primary data is

derived from a study on the antifungal properties of 2-aminobenzoxazole derivatives against

various phytopathogenic fungi.

Introduction
Benzoxazole derivatives are a class of heterocyclic compounds recognized for their wide range

of biological activities. While data on the 6-bromo substituted 2-aminobenzoxazole is not

readily available, related analogues have demonstrated significant antifungal potential,

particularly against fungi that affect agriculture. This document outlines the reported antifungal

activities of several 2-aminobenzoxazole derivatives and provides detailed protocols for their

evaluation.

Quantitative Data Presentation: Antifungal Activity
The following table summarizes the in vitro antifungal activity of selected 2-aminobenzoxazole

derivatives against a panel of eight phytopathogenic fungi. The data presented are the EC50
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values (in µg/mL), which represent the concentration of the compound required to inhibit 50%

of fungal growth.

Table 1: In Vitro Antifungal Activity (EC50 in µg/mL) of 2-Aminobenzoxazole Derivatives

Comp
ound
ID

Thanat
ephoru
s
cucum
eris

Fusari
um
oxysp
orum

Fusari
um
gramin
earum

Botryti
s
cinere
a

Sclerot
inia
sclerot
iorum

Altern
aria
solani

Valsa
mali

Colleto
trichu
m
gloeos
porioid
es

3a 1.48 2.03 2.16 2.33 2.61 2.79 2.95 3.12

3b 1.57 2.11 2.24 2.41 2.73 2.88 3.04 3.25

3c 1.66 2.25 2.39 2.58 2.89 3.01 3.17 3.41

3e 1.83 2.47 2.62 2.81 3.16 3.32 3.51 3.78

3m 2.14 2.89 3.07 3.29 3.69 3.88 4.09 4.39

3v 10.2 12.8 13.6 14.5 15.8 16.6 >50 >50

Hymex

azol*
25.4 28.7 30.1 32.5 35.6 38.4 45.2 48.9

*Hymexazol was used as a positive control.

Source: Adapted from a study on the antifungal activity of 2-aminobenzoxazole derivatives

against phytopathogenic fungi.[1][2][3]

Experimental Protocols
The following are detailed methodologies for the key experiments cited in the evaluation of the

antifungal activity of 2-aminobenzoxazole derivatives.

In Vitro Antifungal Activity Assay (Mycelial Growth Rate
Method)
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This protocol details the procedure for determining the EC50 of compounds against various

phytopathogenic fungi.

Materials:

Potato Dextrose Agar (PDA) medium

Stock solutions of test compounds in a suitable solvent (e.g., DMSO)

Mycelial discs (5 mm diameter) of actively growing fungal cultures

Sterile Petri dishes (90 mm)

Positive control (e.g., Hymexazol)

Solvent control (e.g., DMSO)

Procedure:

Prepare PDA medium and sterilize by autoclaving.

Cool the PDA to approximately 50-60°C.

Add the test compound from a stock solution to the molten PDA to achieve the desired final

concentrations. Also, prepare a solvent control and a positive control plate.

Pour the amended PDA into sterile Petri dishes and allow them to solidify.

Inoculate the center of each plate with a 5 mm mycelial disc of the test fungus.

Incubate the plates at a suitable temperature (e.g., 25°C) in the dark.

Measure the diameter of the fungal colony in two perpendicular directions at regular intervals

until the colony in the control plate reaches the edge of the dish.

Calculate the percentage of inhibition of mycelial growth using the following formula:

Inhibition (%) = [(dc - dt) / dc] x 100 where 'dc' is the average diameter of the fungal colony in
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the control group, and 'dt' is the average diameter of the fungal colony in the treatment

group.

Determine the EC50 value by probit analysis of the inhibition data.

In Vivo Antifungal Activity Assay (Detached Leaf
Method)
This protocol describes the evaluation of the protective effect of the compounds against

Botrytis cinerea on cucumber leaves.[1][2]

Materials:

Healthy, fresh cucumber leaves

Spore suspension of Botrytis cinerea (e.g., 10^6 spores/mL)

Solutions of test compounds at the desired concentration (e.g., 100 µg/mL)

Positive control (e.g., Hymexazol)

Negative control (e.g., sterile water with solvent)

Moist chambers (e.g., Petri dishes with moist filter paper)

Procedure:

Wash and surface-sterilize the cucumber leaves.

Spray the leaves evenly with the test compound solution, positive control, or negative control

until runoff.

Allow the leaves to air-dry.

Inoculate the treated leaves with a defined volume (e.g., 10 µL) of the Botrytis cinerea spore

suspension.

Place the inoculated leaves in moist chambers to maintain high humidity.
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Incubate at a suitable temperature (e.g., 25°C) with a photoperiod (e.g., 12h light/12h dark).

After a defined incubation period (e.g., 72 hours), assess the disease severity by measuring

the lesion diameter.

Calculate the protective effect using the following formula: Protective Effect (%) = [(d'c - d't) /

d'c] x 100 where 'd'c' is the average lesion diameter in the negative control group, and 'd't' is

the average lesion diameter in the treatment group.

Visualizations
The following diagrams illustrate the experimental workflows for the in vitro and in vivo

antifungal activity assays.
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Caption: Workflow for In Vitro Antifungal Activity Assay.
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Caption: Workflow for In Vivo Antifungal Activity Assay.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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